Cas no 2514953-09-2 (Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2514953-09-2
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 5175200
• Update Time: 2026-03-04

Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C12H12F2N2O2/c1-3-18-12(17)10-9(11(13)14)15-8-5-4-7(2)6-16(8)10/h4-6,11H,3H2,1-2H3
• InChI Key： KLZSUGBNMFPYFN-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(OCC)=O)N1C=C(C)C=C2

Additional information on Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2514953-09-2): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate, identified by its CAS number 2514953-09-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a difluoromethyl group and a methyl substituent in its molecular framework contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate consists of an imidazo[1,2-a]pyridine core, which is a fused ring system comprising an imidazole ring and a pyridine ring. This core structure is highly versatile and has been extensively studied for its role in drug design. The difluoromethyl group, a key feature of this compound, is known to enhance metabolic stability and binding affinity to biological targets. Additionally, the methyl substituent at the 6-position further modulates the compound's pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate has emerged as a promising candidate in this domain due to its structural features and reported biological activities. Studies have demonstrated that this compound exhibits significant inhibitory effects on various enzymatic targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate is its potential application in the treatment of inflammatory diseases. Research has shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The difluoromethyl group plays a crucial role in enhancing the anti-inflammatory activity by improving the compound's interaction with these enzymes. Furthermore, the methyl substituent contributes to its stability and bioavailability, making it an attractive candidate for further development.

The pharmacological profile of Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate has also been explored in the context of anticancer therapy. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The unique structural features of this compound allow it to interact with multiple targets within these pathways, providing a multifaceted approach to cancer treatment. The presence of the difluoromethyl group has been particularly noted for its ability to enhance binding affinity to these targets, thereby increasing the compound's efficacy.

In addition to its anti-inflammatory and anticancer properties, Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate has shown promise in other therapeutic areas. For instance, studies have suggested that this compound may have neuroprotective effects by modulating neurotransmitter systems involved in brain function. The ability of this compound to cross the blood-brain barrier makes it an intriguing candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group is particularly challenging due to its reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to incorporate this group efficiently into the molecular framework. The synthesis typically involves condensation reactions followed by functional group transformations to achieve the desired structure.

The analytical characterization of Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate is crucial for ensuring its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. These methods provide detailed information about the molecular structure and purity of the compound, which are essential for further biological testing.

In conclusion, Ethyl 2-(difluoromethyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2514953-09-2) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a difluoromethyl group and a methyl substituent, contribute to its broad spectrum of biological activities. Research has highlighted its potential in treating inflammatory diseases, cancer, and neurological disorders. The synthesis and characterization of this compound have been optimized through advanced methodologies, ensuring high yield and purity for further development.